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Compound of Interest

Compound Name:
Benzyl 2-aminoacetate

Hydrochloride

Cat. No.: B023967 Get Quote

For researchers, scientists, and professionals in drug development, a precise understanding of

chemical nomenclature is paramount. This guide provides an in-depth overview of Benzyl 2-
aminoacetate Hydrochloride, a compound frequently utilized in peptide synthesis and other

areas of organic chemistry. A comprehensive list of its synonyms is provided to facilitate

accurate identification and sourcing across various chemical databases and suppliers.

Synonyms
Benzyl 2-aminoacetate Hydrochloride is known by a variety of names in scientific literature

and commercial listings. The following table summarizes its most common synonyms, including

alternative names and abbreviations.
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Synonym Category Synonym

IUPAC Name benzyl 2-aminoacetate;hydrochloride[1][2]

Common Synonyms Glycine benzyl ester hydrochloride[1][2]

Benzyl glycinate hydrochloride[1][2]

Benzyl aminoacetate[3][4][5]

Glycine phenylmethyl ester hydrochloride

Abbreviated Forms H-Gly-OBzl·HCl[1][3]

Gly-OBzl HCl[2]

H-Gly-OBn.HCl[1]

Gly-OBzl-HCl[1]

Systematic/Other Names
(2-oxo-2-

phenylmethoxyethyl)azanium;chloride[1]

Glycine, phenylmethyl ester, hydrochloride[1]

benzyl 2-aminoacetate HCl[1]

N-Bn-glycine hydrochloride[2]

phenylmethyl 2-aminoacetate[4]

2-aminoacetic acid benzyl ester[4]

Chemical Properties and Identifiers
A summary of the key chemical properties and identifiers for Benzyl 2-aminoacetate
Hydrochloride is presented below. This data is essential for experimental design and

regulatory compliance.
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Property Value

Molecular Formula C9H12ClNO2[1]

Molecular Weight 201.65 g/mol [1]

CAS Number 2462-31-9[1]

Appearance White to light yellow powder or crystal[2][6]

Melting Point 135-140 °C[2][6]

Boiling Point 245.5 °C at 760 mmHg[2]

SMILES C1=CC=C(C=C1)COC(=O)CN.Cl[1]

InChI
InChI=1S/C9H11NO2.ClH/c10-6-9(11)12-7-8-4-

2-1-3-5-8;/h1-5H,6-7,10H2;1H[1][2]

InChIKey VLQHNAMRWPQWNK-UHFFFAOYSA-N[1]

Experimental Applications
Benzyl 2-aminoacetate hydrochloride is a key reagent in synthetic organic chemistry,

particularly in the field of peptide synthesis. Its primary function is as a protected form of the

amino acid glycine.

Workflow for Peptide Synthesis using Benzyl 2-aminoacetate Hydrochloride:

Protection Coupling Deprotection Product

Benzyl 2-aminoacetate
Hydrochloride

Peptide Coupling Reaction
(with N-protected amino acid)

  Activation Removal of Benzyl Group
(e.g., Hydrogenolysis)

  Forms peptide bond Elongated Peptide  Yields free carboxyl group

Click to download full resolution via product page

Caption: A simplified workflow for the use of Benzyl 2-aminoacetate Hydrochloride in peptide

synthesis.
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Experimental Protocol: A General Procedure for Peptide Coupling

A common application of Benzyl 2-aminoacetate hydrochloride is in the synthesis of

dipeptides. The following is a generalized protocol:

Solubilization: Dissolve Benzyl 2-aminoacetate hydrochloride and an N-protected amino

acid in a suitable aprotic solvent (e.g., dichloromethane or dimethylformamide).

Activation: Add a coupling agent (e.g., dicyclohexylcarbodiimide (DCC) or 1-Ethyl-3-(3-

dimethylaminopropyl)carbodiimide (EDC)) and an activating agent (e.g., N-

hydroxysuccinimide (NHS)) to the solution.

Reaction: Stir the reaction mixture at room temperature until the reaction is complete, which

can be monitored by thin-layer chromatography (TLC).

Work-up: Filter the reaction mixture to remove any precipitated urea by-product. Wash the

organic layer with an acidic solution, a basic solution, and brine.

Purification: Dry the organic layer over an anhydrous salt (e.g., sodium sulfate), filter, and

concentrate under reduced pressure. The crude product is then purified, typically by column

chromatography.

This guide serves as a foundational resource for professionals working with Benzyl 2-
aminoacetate Hydrochloride. The comprehensive list of synonyms and key chemical data will

aid in the unambiguous identification and effective utilization of this important chemical

compound in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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